Cas no 14562-10-8 (2-Hydroxy-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 2-Hydroxy-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 14562-10-8
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• MDL: MFCD13192635
• CID: 1028931
• PubChem ID: 10703100
• Update Time: 2025-04-20

2-Hydroxy-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-[1,1'-biphenyl]-3-carbaldehyde
• 2-hydroxy-3-phenylbenzaldehyde
• 2-FORMYL-6-PHENYLPHENOL
• 2-hydroxy-[1,1'-biphenyl]-3-carboxaldehyde
• 2-Hydroxy-< 1,1'-biphenyl> -3-carboxaldehyde
• 2-hydroxy-1,1'-biphenyl-3-carbaldehyde
• 2-hydroxybiphenyl-3-carbaldehyde
• 3-phenylsalicylic aldehyde
• AK137111
• KB-68725
• 3-phenylsalicylaldehyde
• 2-Hydroxy-[1,1-biphenyl]-3-carbaldehyde
• 3-phenyl salicylaldehyde
• IKYDTCFKUJZPPO-UHFFFAOYSA-N
• STL387790
• 2-Hydroxy-[1,1/'-biphenyl]-3-carbaldehyde
• DS-5686
• SCHEMBL1043113
• DTXSID50443706
• AKOS000112413
• 14562-10-8
• C72765
• MFCD13192635
• CS-0006458
• [1,1'-Biphenyl]-3-carboxaldehyde, 2-hydroxy-
• DB-104632

• MDL： MFCD13192635
• Inchi： 1S/C13H10O2/c14-9-11-7-4-8-12(13(11)15)10-5-2-1-3-6-10/h1-9,15H
• InChI Key： IKYDTCFKUJZPPO-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 198.0681
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.2

Experimental Properties

• PSA: 37.3